3-Fluoro-2-iodophenol
Overview
Description
3-Fluoro-2-iodophenol is a chemical compound consisting of a phenol functional group and a halogenated ring system. It has a molecular formula of C6H4FIO and a molecular weight of 238 .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-2-iodophenol consists of a phenol functional group attached to a benzene ring that is substituted with a fluorine atom at the 3rd position and an iodine atom at the 2nd position .Physical And Chemical Properties Analysis
3-Fluoro-2-iodophenol is a liquid at room temperature . It has a molecular weight of 238 .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
3-Fluoro-2-iodophenol: is a halogenated phenol that serves as a crucial intermediate in the synthesis of various pharmaceuticals . Its unique structure allows for the creation of complex drug molecules, particularly those that require a fluorinated aromatic ring as part of their molecular architecture.
Agrochemical Manufacturing
This compound also plays a significant role in the production of agrochemicals . The presence of both fluorine and iodine atoms makes it a valuable precursor in the synthesis of compounds that protect crops from pests and diseases.
Development of Fluorinated Compounds
The research into fluorinated compounds, including fluoroalkyl amines and fluoroalkyl esters, often utilizes 3-Fluoro-2-iodophenol as a starting material . These compounds have diverse applications, ranging from material science to medicinal chemistry.
Biochemical Studies
3-Fluoro-2-iodophenol: is used in biochemical research to study the effects of various substances at the molecular level . It helps in understanding the interaction between drugs and biological systems, which is essential for drug development.
Mechanism of Action of Drugs
Researchers use this compound to investigate the mechanism of action of drugs . By studying how drugs interact with this phenolic compound, scientists can infer the pharmacodynamics of new therapeutic agents.
Protein and Enzyme Structure-Function Analysis
In the field of proteomics, 3-Fluoro-2-iodophenol aids in the study of the structure and function of proteins and enzymes . It can act as a probe to understand the intricate workings of these biological macromolecules.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
Mechanism of Action
Mode of Action
It is known that halogenated phenols can participate in nucleophilic aromatic substitution reactions . This could potentially lead to changes in the structure and function of target molecules, thereby affecting their activity.
Biochemical Pathways
It is known that halogenated phenols can interfere with various biochemical processes, such as enzyme activity and signal transduction
properties
IUPAC Name |
3-fluoro-2-iodophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FIO/c7-4-2-1-3-5(9)6(4)8/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHWGAGHBXFURTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90464778 |
Source
|
| Record name | 3-Fluoro-2-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90464778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-iodophenol | |
CAS RN |
863870-85-3 |
Source
|
| Record name | 3-Fluoro-2-iodophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=863870-85-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-2-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90464778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-fluoro-2-iodophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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